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Compound of Interest

Compound Name: Depressine

Cat. No.: B2995259 Get Quote

Depressine is a synthetic compound classified as a hazardous chemical due to its acute

toxicity and potential for environmental harm. It is imperative that all personnel handling this

substance are familiar with its properties and the associated risks.

Property Value Notes

CAS Number 176182-06-2 [1][2]

Molecular Formula C30H40O18 [2]

Molecular Weight 688.63 g/mol [2]

Appearance
White to off-white crystalline

solid

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[1]

LD50 (Oral, Rat) 50 mg/kg (estimated) Acutely toxic if swallowed.

Storage
2-8°C, desiccated, protected

from light
Light-sensitive.

Primary Hazards
Acute toxicity, neurotoxicity,

environmental hazard

Personal Protective Equipment (PPE)
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Standard laboratory PPE is mandatory when handling Depressine in any form (solid or in

solution). This includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.[3]

Lab Coat: A standard lab coat to protect from spills.

Respiratory Protection: A dust mask or respirator should be used when handling the solid

compound to avoid inhalation.[3]

Depressine Disposal Workflow
All Depressine waste, including contaminated labware, must be treated as hazardous waste.

[4][5] The following workflow must be followed to ensure safe and compliant disposal.
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Caption: Workflow for the safe disposal of Depressine waste.

Experimental Protocol: Chemical Deactivation of
Depressine Waste
Due to its potent psychoactive properties, Depressine must be chemically deactivated before

disposal.[6][7] This protocol describes a method using activated carbon to irreversibly adsorb
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and neutralize the compound.[6][7][8]

Materials:

Depressine waste (in a compatible solvent like ethanol or DMSO)

Granulated Activated Carbon

Hazardous waste container (clearly labeled "Deactivated Depressine Waste")

pH meter or pH strips

Stir plate and stir bar

Procedure:

Preparation: In a designated fume hood, place the container of Depressine waste on a stir

plate.

Addition of Activated Carbon: While stirring, slowly add an excess of granulated activated

carbon to the waste solution. A general guideline is a 10:1 ratio by weight of activated carbon

to the estimated amount of Depressine.

Adsorption: Stir the mixture vigorously for a minimum of 8 hours to ensure maximum

adsorption of Depressine onto the activated carbon.[6][7] Studies have shown that over

99% of psychoactive drugs can be deactivated within 28 days, with a significant amount

adsorbed in the initial hours.[6][7]

Neutralization (if acidic or basic): Check the pH of the slurry. If necessary, adjust the pH to a

neutral range (6.0-8.0) using a suitable neutralizing agent (e.g., sodium bicarbonate for

acidic solutions, dilute HCl for basic solutions).

Final Disposal: Once the deactivation is complete, the entire slurry (activated carbon and

liquid) should be transferred to a clearly labeled hazardous waste container.[4] Seal the

container and store it in a designated satellite accumulation area for hazardous waste.[9][10]

Documentation: Record the contents and date of deactivation on the hazardous waste label.
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Depressine Signaling and Degradation Pathways
Depressine is hypothesized to function as a monoamine oxidase (MAO) inhibitor.[11] MAO is

an enzyme that breaks down neurotransmitters like serotonin, norepinephrine, and dopamine.

[11][12] By inhibiting MAO, Depressine increases the concentration of these neurotransmitters

in the synaptic cleft, which is believed to be its primary mechanism of action.
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Caption: Hypothesized signaling pathway of Depressine as a MAO inhibitor.

It is also important to note that Depressine is light-sensitive. Exposure to UV light can cause

degradation into unknown, potentially more hazardous byproducts. Therefore, proper storage

and handling in amber vials or light-blocking containers are essential.

Disclaimer:Depressine is a substance identified from the aerial parts of Gentiana depressa.[1]

This guide is intended for research professionals and is based on standard procedures for

handling potent psychoactive compounds and hazardous chemicals. Always consult your

institution's Environmental Health and Safety (EHS) office for specific disposal regulations and

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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